(Z)-2-(But-2-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
Overview
Description
(Z)-2-(But-2-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, also known as BTMDB, is a new and promising boron-containing compound that has been studied for its potential applications in various scientific fields. BTMDB has been found to possess a variety of interesting and unique properties that make it a viable candidate for use in various scientific research experiments.
Scientific Research Applications
Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions
This compound is used as a reagent in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions . These reactions are a type of palladium-catalyzed cross-coupling reaction, which is a powerful tool for the formation of carbon-carbon bonds.
Olefin Metathesis
It is also used in olefin metathesis, a reaction that involves the redistribution of the alkene double bonds . This reaction is widely used in organic synthesis for the formation of double bonds or the synthesis of cyclic compounds.
Intermolecular Radical Additions
The compound is involved in intermolecular radical additions . These reactions are useful in organic synthesis for the formation of carbon-carbon bonds.
Allylboration of Aldehydes
It is used in the allylboration of aldehydes, catalyzed by chiral spirobiindane diol (SPINOL) based phosphoric acids . This reaction is a powerful method for the enantioselective synthesis of homoallylic alcohols.
5. Cobalt-Catalyzed Regioselective Hydrovinylation of Dienes with Alkenes The compound is used in cobalt-catalyzed regioselective hydrovinylation of dienes with alkenes . This reaction is a useful method for the synthesis of complex organic molecules.
Nucleic Acid-Templated Energy Transfer
It is involved in nucleic acid-templated energy transfer leading to a photorelease reaction . This reaction is a powerful tool in the field of biochemistry and molecular biology.
Stereoselective Indium-Catalyzed Hosomi-Sakurai Reactions
The compound is used in stereoselective indium-catalyzed Hosomi-Sakurai reactions . This reaction is a powerful method for the synthesis of allylsilanes.
Biomedical Applications
cis-Crotylboronic acid pinacol ester is a vital compound used in the biomedical industry. It exhibits potential therapeutic effects against specific diseases, including certain types of cancers and metabolic disorders .
Mechanism of Action
Target of Action
Boronic acid esters, in general, are known to interact with various biological targets, including enzymes and receptors, by forming reversible covalent bonds .
Mode of Action
Boronic acid esters are known to interact with their targets through the formation of reversible covalent bonds . This allows them to modulate the activity of their targets, leading to changes in cellular processes.
Biochemical Pathways
Boronic acid esters are known to be involved in various biochemical pathways due to their ability to interact with a wide range of biological targets .
Pharmacokinetics
It’s known that the compound is a liquid at room temperature, with a density of 0884 g/mL at 25 °C and a refractive index of 1435 . It’s recommended to be stored at 2-8°C . These properties may influence its bioavailability and pharmacokinetics.
Result of Action
It’s suggested that the compound holds great promise for its wide-ranging applications across scientific domains .
Action Environment
It’s known that the compound is stable under normal storage conditions (2-8°c) .
properties
IUPAC Name |
2-[(Z)-but-2-enyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19BO2/c1-6-7-8-11-12-9(2,3)10(4,5)13-11/h6-7H,8H2,1-5H3/b7-6- |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ARSSMJZIAKUXEW-SREVYHEPSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)CC=CC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
B1(OC(C(O1)(C)C)(C)C)C/C=C\C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19BO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80474043 |
Source
|
| Record name | 2-[(2Z)-But-2-en-1-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80474043 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(Z)-2-(But-2-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane | |
CAS RN |
69611-01-4 |
Source
|
| Record name | 2-[(2Z)-But-2-en-1-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80474043 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-bromo-7-methoxy-1H-pyrrolo[2,3-c]pyridine](/img/structure/B1279732.png)
